2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide

• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol
• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C17H19ClN2O3S/c1-24(22,23)20(12-14-7-3-2-4-8-14)13-17(21)19-11-15-9-5-6-10-16(15)18/h2-10H,11-13H2,1H3,(H,19,21)
• InChI Key: OXEKIWPZGOVUQC-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NCC2=CC=CC=C2Cl

Description

2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, which make it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as histone deacetylases (HDACs). HDACs are enzymes that play a key role in regulating gene expression, and their inhibition has been shown to have anti-cancer and neuroprotective effects.
Biochemical and Physiological Effects:
2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which are key mechanisms for inhibiting cancer cell growth. Additionally, this compound has also been shown to have neuroprotective effects, such as reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes, such as HDACs. This makes it a valuable tool for investigating various biological processes. However, one of the main limitations of using this compound is its potential toxicity. High concentrations of this compound have been shown to be toxic to cells, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide. One area of research is in the development of new cancer therapies. This compound has shown promising results in inhibiting the growth of cancer cells, and further research could lead to the development of new cancer drugs. Additionally, this compound could also be studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, further research could also be done to better understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide involves a series of chemical reactions. The starting material is 2-chlorobenzylamine, which is reacted with benzyl chloroformate to form N-benzyl carbamate. This intermediate is then reacted with methylsulfonyl chloride to form N-benzyl-N-methylsulfonyl carbamate. Finally, this compound is reacted with acetic anhydride to form 2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide.

Scientific Research Applications

2-[benzyl(methylsulfonyl)amino]-N-(2-chlorobenzyl)acetamide has been widely used in scientific research for its potential applications in various fields. One of the main areas of research is in the field of cancer biology. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound has also been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.